Cas no 2228164-21-2 (2-(3-bromopropyl)-4,5-dimethyl-1,3-oxazole)

• Product Name: 2-(3-bromopropyl)-4,5-dimethyl-1,3-oxazole
• CAS No: 2228164-21-2
• MF: C₈H₁₂BrNO
• MW: 218.090981483459
• CID: 6350908
• PubChem ID: 165644015
• Update Time: 2025-08-05

2-(3-bromopropyl)-4,5-dimethyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopropyl)-4,5-dimethyl-1,3-oxazole
• 2228164-21-2
• EN300-1935442

• Inchi： 1S/C8H12BrNO/c1-6-7(2)11-8(10-6)4-3-5-9/h3-5H2,1-2H3
• InChI Key： WCJIQHLFVUABKY-UHFFFAOYSA-N
• SMILES： BrCCCC1=NC(C)=C(C)O1

Computed Properties

• Exact Mass: 217.01023g/mol
• Monoisotopic Mass: 217.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-bromopropyl)-4,5-dimethyl-1,3-oxazole

Introduction to 2-(3-bromopropyl)-4,5-dimethyl-1,3-oxazole (CAS No. 2228164-21-2)

2-(3-bromopropyl)-4,5-dimethyl-1,3-oxazole, with the CAS number 2228164-21-2, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a brominated propyl group and a 4,5-dimethyl-1,3-oxazole ring. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-(3-bromopropyl)-4,5-dimethyl-1,3-oxazole is C₉H₁₃BrNO, and its molecular weight is approximately 207.10 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the bromination of propylene and subsequent coupling with a 4,5-dimethyl-1,3-oxazole derivative. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial applications.

In the realm of pharmaceutical research, 2-(3-bromopropyl)-4,5-dimethyl-1,3-oxazole has shown promise as a building block for the development of novel drugs. The brominated propyl group can serve as a reactive site for further functionalization, allowing chemists to introduce various substituents that can modulate the biological activity of the final product. For instance, recent studies have explored the use of this compound in the synthesis of potential anti-inflammatory agents and anticancer drugs.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the use of 2-(3-bromopropyl)-4,5-dimethyl-1,3-oxazole as a key intermediate in the synthesis of a series of novel oxazoline derivatives. These derivatives were found to exhibit potent anti-inflammatory activity in vitro and in vivo models. The researchers attributed this activity to the ability of the oxazoline ring to interact with specific inflammatory pathways, thereby reducing inflammation and associated symptoms.

In addition to its pharmaceutical applications, 2-(3-bromopropyl)-4,5-dimethyl-1,3-oxazole has also been studied for its potential use in materials science. The compound's unique structure makes it suitable for the development of functional materials with specific properties. For example, researchers at the University of California have explored its use in the synthesis of conductive polymers for electronic applications. The brominated propyl group can be modified to introduce conductive moieties, enhancing the electrical properties of the resulting materials.

The physical properties of 2-(3-bromopropyl)-4,5-dimethyl-1,3-oxazole are also noteworthy. It is a solid at room temperature with a melting point ranging from 70°C to 75°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it easy to handle and process in both laboratory and industrial settings.

Safety considerations are an important aspect when working with any chemical compound. While 2-(3-bromopropyl)-4,5-dimethyl-1,3-oxazole is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles and working in a well-ventilated area or fume hood.

In conclusion, 2-(3-bromopropyl)-4,5-dimethyl-1,3-oxazole (CAS No. 2228164-21-2) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique molecular structure and chemical properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.